Cas no 593-60-2 (Vinyl Bromide (1.0 M in THF))

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Vinyl Bromide (1.0 M in THF) structure
Vinyl Bromide (1.0 M in THF) structure
Vinyl Bromide (1.0 M in THF)
593-60-2
C2H3Br
106.94922
MFCD00000183
38626
24867180

Vinyl Bromide (1.0 M in THF) Properties

Names and Identifiers

    • Vinyl bromide
    • Bromoethylene
    • cis-vinyl bromide
    • trans vinyl bromide
    • Bromoethylene (ca. 12% in Tetrahydrofuran, ca. 1.0mol/L)
    • 1-Bromoethylene
    • Bromethen
    • Bromethylen
    • bromo-ethen
    • Bromoethene
    • bromo-ethene
    • bromo-ethylen
    • Bromure de vinyle
    • J-802308
    • AKOS009031373
    • Ethene, bromo-
    • Vinile (bromuro di) [Italian]
    • 4-01-00-00718 (Beilstein Handbook Reference)
    • InChI=1/C2H3Br/c1-2-3/h2H,1H
    • V0126
    • EINECS 209-800-6
    • Vinyl bromide (ca. 12% in Tetrahydrofuran, ca. 1.0mol/L)
    • MFCD00000183
    • VINYL BROMIDE, INHIBITED
    • EC 209-800-6
    • Vinyle (bromure de) [French]
    • Ethene, bromo-; Ethylene, bromo- (8CI); Bromoethene; Bromoethylene; R 1140B1; Vinyl bromide
    • UN 1085
    • VINYL BROMIDE [IARC]
    • Vinyl bromide, 98%
    • Ethylene, bromo-
    • C2H3Br
    • UNII-83NRW59KFY
    • BRN 1361370
    • Vinile (bromuro di)
    • Bromure de vinyle [French]
    • NS00004161
    • Vinyl Bromide 1000 microg/mL in Methanol
    • Vinyl Bromide (1.0 M in THF)
    • vinylbromide
    • z-vinyl bromide
    • V0127
    • Vinyle (bromure de)
    • Vinylbromid
    • DTXSID8021432
    • SCHEMBL15022
    • CHEBI:51311
    • 83NRW59KFY
    • CCRIS 620
    • UN1085
    • VINYL BROMIDE [HSDB]
    • FT-0769921
    • HSDB 1030
    • NCI-C50373
    • Q421041
    • C19184
    • Saytex VBR
    • Monobromoethylene
    • Vinylbromid [German]
    • Vinyl bromide, inhibited [UN1085] [Flammable gas]
    • 25951-54-6
    • 1-Bromoethylene #
    • 593-60-2
    • VINYL BROMIDE (IARC)
    • VINYL BROMIDE, STABILIZED
    • DTXCID601432
    • Vinyl bromide solution
    • R 1140B1
    • Bromoethene (9CI)
    • Vinyl bromide (ACGIH)
    • Vinyl-13C2 Bromide (gas)
    • Ethene, bromo-, homopolymer (9CI)
    • ethene, bromo
    • +Expand
    • MFCD00000183
    • INLLPKCGLOXCIV-UHFFFAOYSA-N
    • InChI=1S/C2H3Br/c1-2-3/h2H,1H2
    • C=CBr

Computed Properties

  • 105.94200
  • 0
  • 0
  • 0
  • 105.942
  • 3
  • 10.3
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 1.5
  • nothing
  • 0
  • 0A^2

Experimental Properties

  • 1.52480
  • 0.00000
  • n20/D 1.410
  • Insoluble
  • 16 ºC
  • -139 ºC
  • 1551 mm Hg ( 37.8 °C)
  • 5 ºC
  • Colorless liquid or gas with pungent smell [1]
  • Stable, but may polymerize in sunlight. Reacts violently with all types of oxidizer. Incompatible with strong oxidizing agents, peroxides, copper, copper alloys, plastics. Highly flammable.
  • Insoluble in water, soluble in ethanol \ ether \ acetone \ benzene [15]
  • 1.4933

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